N-4-pyridinyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-4-pyridinyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide and its derivatives involves complex reactions that yield interesting compounds with potential therapeutic applications. For instance, the transition metal complexes of N-(2-benzamide)pyridine-2'-carboxamide have been prepared and characterized, revealing a variety of stereochemistries and demonstrating the ligand's versatility in forming bidentate and tridentate chelating agents depending on the reaction conditions (Manessi‐Zoupa et al., 1994).
Molecular Structure Analysis
The molecular structure of this compound derivatives has been extensively studied, with a focus on their interaction with biological targets. For example, the synthesis of derivatives aimed at enhancing D(2)-like receptor binding has shed light on the structural features crucial for activity, highlighting the importance of the molecular structure in determining biological effects (Pinna et al., 2002).
Chemical Reactions and Properties
The chemical reactions involving this compound are diverse and lead to the formation of compounds with varied biological activities. Notably, the synthesis of novel cyclic systems within this family has demonstrated significant cytotoxicity against human cancer cell lines, indicating the compound's potential in cancer therapy (Adhami et al., 2014).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are influenced by their molecular configurations and the presence of functional groups. Studies on the synthesis and characterization of derivatives have provided insights into how these properties can be manipulated for specific applications, particularly in the development of pharmaceuticals (Jayarajan et al., 2019).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with biological molecules, are critical for the application of this compound derivatives in medicinal chemistry. The compound's ability to form stable complexes with metals and its reactivity under various conditions are areas of ongoing research, with implications for drug design and development (Dutta et al., 2000).
properties
IUPAC Name |
N-pyridin-4-yl-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3/c17-14(16-10-5-7-15-8-6-10)13-9-18-11-3-1-2-4-12(11)19-13/h1-8,13H,9H2,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNZFHXNLEHIXBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)NC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80386995 |
Source
|
Record name | N-(Pyridin-4-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80386995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5936-50-5 |
Source
|
Record name | N-(Pyridin-4-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80386995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.